(1Z)-1-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-4,4,6,8-tetramethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one

Specification

• Molecular Formula: C20H20N2O2S2
• Molecular Weight: 384.5 g/mol
• IUPAC Name: (5Z)-3-ethyl-2-sulfanylidene-5-(6,9,11,11-tetramethyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-3-ylidene)-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C20H20N2O2S2/c1-6-21-18(24)16(26-19(21)25)14-13-8-10(2)7-12-11(3)9-20(4,5)22(15(12)13)17(14)23/h7-9H,6H2,1-5H3/b16-14-
• Standard InChI Key: HQNALZKPOXKWRL-PEZBUJJGSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/2\C3=CC(=CC4=C3N(C2=O)C(C=C4C)(C)C)C)/SC1=S
• Canonical SMILES: CCN1C(=O)C(=C2C3=CC(=CC4=C3N(C2=O)C(C=C4C)(C)C)C)SC1=S

Introduction

Chemical Name and Formula

• IUPAC Name: (1Z)-1-(3-ethyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-4,4,6,8-tetramethyl-4H-pyrrolo[3,2,1-ij]quinolin-2(1H)-one

• Molecular Formula: Not explicitly provided but inferred from the name as $C_{20}H_{22}N_2O_2S_2$ (tentative).

Structural Features

The compound consists of:

• A thiazolidine ring substituted with an ethyl group and a thioxo group.

• A pyrroloquinoline core, which is highly conjugated and substituted with methyl groups for steric and electronic effects.

• A ketone functional group at the quinoline core and a thioxo-keto substitution on the thiazolidine ring.

This combination of heterocyclic systems suggests the compound may exhibit unique electronic properties and potential bioactivity.

General Synthetic Approach

The synthesis of such heterocyclic compounds typically involves:

• Formation of the thiazolidine ring: This is achieved through cyclization reactions involving thiourea or similar sulfur-containing reagents with appropriate electrophiles.

• Construction of the pyrroloquinoline scaffold: Multi-step synthesis involving condensation reactions to form the fused ring system.

• Functionalization: Introduction of substituents (e.g., methyl groups or thioxo groups) to enhance stability or activity.

Challenges in Synthesis

The synthesis of this compound may involve:

• Control over regioselectivity during cyclization.

• Stability of intermediates under reaction conditions.

Medicinal Chemistry

Compounds containing thiazolidine and quinoline moieties are known for:

• Anticancer activity: Many derivatives exhibit cytotoxicity against cancer cell lines by interfering with DNA replication or enzyme activity.

• Antimicrobial properties: The sulfur-containing thiazolidine ring can disrupt bacterial enzymatic pathways.

Material Science

The conjugated system may make this compound useful in:

• Organic electronics, such as light-emitting diodes or photovoltaic cells.

Table: Research Priorities for the Compound

Focus Area	Description
Biological Testing	Evaluate anticancer or antimicrobial activity against various cell lines.
Synthetic Optimization	Develop greener and higher-yielding synthetic pathways.
Material Applications	Investigate electronic properties for use in optoelectronic devices.